4-Phenoxybutyltriphenylphosphonium bromide

• CAS No.: 58545-40-7
• Molecular Formula: C28H28BrOP
• Molecular Weight: 491.4 g/mol
• IUPAC Name: 4-phenoxybutyl(triphenyl)phosphanium;bromide
• InChI: InChI=1S/C28H28OP.BrH/c1-5-15-25(16-6-1)29-23-13-14-24-30(26-17-7-2-8-18-26,27-19-9-3-10-20-27)28-21-11-4-12-22-28;/h1-12,15-22H,13-14,23-24H2;1H/q+1;/p-1
• InChI Key: ZQVJEIHWFLTJTE-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)OCCCC[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.[Br-]

Description

4-Phenoxybutyltriphenylphosphonium bromide is a useful research compound. Its molecular formula is C28H28BrOP and its molecular weight is 491.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Triphenylphosphine and 4-phenoxybutyl bromide were refluxed in benzene for 36 hours to yield triphenyl(4-phenoxybutyl)phosphonium bromide in 81% yield.

Synthesis routes and methods II

Procedure details

The title compound was synthesized as in 6.1 using 4-phenoxybutyl bromide (5.2) (22.0 g, 95.9 mmol) and triphenylphosphine (27.6 g, 105.5 mmol) in anhydrous benzene (50 mL), to give 6.1 (40.0 g, 85% yield). White solid, m p 185-186° C.